![molecular formula C15H14N2O4S B2857826 5-(furan-2-yl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide CAS No. 1448073-84-4](/img/structure/B2857826.png)
5-(furan-2-yl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide
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Description
5-(furan-2-yl)-N-(2-methoxy-2-(thiophen-3-yl)ethyl)isoxazole-3-carboxamide is a chemical compound that belongs to the isoxazole family. This compound has been studied for its potential applications in scientific research, particularly in the field of biochemistry and physiology.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Novel derivatives starting from furan-2-carbohydrazide have been synthesized, leading to compounds with antimicrobial activities. These derivatives include 1,3,4-oxadiazole, 1,3-thiazolidine, and 1,2,4-triazole, showing activity against microorganisms. The synthesis of 5-(furan-2-yl)-4-{[(4-methoxyphenyl)methylidene]amino}-4H-1,2,4-triazole-3-thiol was performed, indicating the potential of furan compounds in the development of antimicrobial agents (Başoğlu et al., 2013).
Catalytic Synthesis and Biological Assessment
- Furan-carboxamide derivatives have been synthesized and evaluated for their potential as inhibitors against lethal H5N1 influenza A viruses. A systematic study demonstrated that the 2,5-dimethyl-substituted heterocyclic moiety significantly influenced anti-influenza activity, highlighting the importance of furan derivatives in antiviral research (Yongshi et al., 2017).
Antiprotozoal Activities
- Dicationic isoxazole derivatives, structurally related to furan compounds, have shown significant antiprotozoal activities, particularly against Trypanosoma brucei rhodesiense and Plasmodium falciparum. These findings underscore the potential of furan and isoxazole derivatives in treating protozoal infections (Patrick et al., 2007).
Transition Metal Chelates and Antifungal Activity
- The chelating properties and antifungal activities of transition metal chelates derived from benzofuran-1,3,4-oxadiazole combined molecules have been studied. This research highlights the significance of furan derivatives in developing metal-based drugs with potential antifungal applications (Varde & Acharya, 2017).
properties
IUPAC Name |
5-(furan-2-yl)-N-(2-methoxy-2-thiophen-3-ylethyl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4S/c1-19-14(10-4-6-22-9-10)8-16-15(18)11-7-13(21-17-11)12-3-2-5-20-12/h2-7,9,14H,8H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNVSOSQVOKSCGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C1=NOC(=C1)C2=CC=CO2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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